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Compound of Interest

Compound Name: (-)-Dihydroguaiaretic acid

Cat. No.: B1251900 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of (-)-Dihydroguaiaretic acid (also known as Nordihydroguaiaretic acid or

NDGA), a compound commonly used in scientific research. Adherence to these procedures is

critical to ensure the safety of laboratory personnel and to maintain environmental compliance.

(-)-Dihydroguaiaretic acid is classified as a hazardous substance. It is harmful if swallowed,

causes skin and serious eye irritation, and may lead to respiratory irritation.[1][2][3][4]

Therefore, it must be disposed of as hazardous chemical waste through an approved waste

disposal program.[1][2] Improper disposal, such as discarding in the regular trash or pouring

down the drain, is prohibited.[5][6]

Key Disposal and Safety Information
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Parameter Guideline Source

Disposal Method

Dispose of contents and

container to an approved

hazardous waste disposal

plant.

[1][2]

Waste Classification Hazardous Waste [6][7]

Personal Protective Equipment

(PPE)

Wear protective gloves,

clothing, eye, and face

protection during handling and

disposal.

[1][2]

Container Requirements

Use compatible, properly

labeled, and tightly sealed

containers for waste

accumulation.

[8][9]

Storage of Waste

Store in a designated and well-

ventilated Satellite

Accumulation Area.

[7][9]

Spill Response

In case of a spill, evacuate the

area, prevent entry into

waterways, and use absorbent

materials for cleanup. Dispose

of cleanup materials as

hazardous waste.

[1][5]

Experimental Protocol: Standard Operating
Procedure for Disposal
This protocol outlines the step-by-step process for the safe disposal of (-)-Dihydroguaiaretic
acid from a laboratory setting.

1. Waste Identification and Segregation:
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Treat all solid and liquid waste containing (-)-Dihydroguaiaretic acid as hazardous waste.

[5]

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office. Incompatible materials can react

violently.[9]

2. Personal Protective Equipment (PPE):

Prior to handling the waste, don appropriate PPE, including safety goggles, a lab coat, and

chemical-resistant gloves.[2]

3. Waste Accumulation:

Place solid waste, including contaminated consumables like gloves and weigh boats, into a

designated, compatible hazardous waste container.

For liquid waste containing (-)-Dihydroguaiaretic acid, use a sealable, chemical-resistant

container. Do not overfill the container; leave at least 10% headspace for expansion.[9]

Ensure the exterior of the waste container is clean and free of contamination.

4. Labeling:

Clearly label the hazardous waste container with the words "Hazardous Waste," the full

chemical name "(-)-Dihydroguaiaretic acid," and the specific concentration and quantity.

Include the date when the waste was first added to the container.

5. Storage:

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA) that is at or near the point of generation.[7]

The SAA should be a secondary containment system to prevent spills from spreading.

6. Disposal Request:
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Once the waste container is full or has been in storage for the maximum allowable time per

institutional guidelines, contact your institution's EHS office to arrange for pickup and

disposal.[7]

7. Empty Container Disposal:

A container that held (-)-Dihydroguaiaretic acid must be managed as hazardous waste

unless it is triple-rinsed.[5]

The rinsate from the triple-rinsing process must be collected and disposed of as hazardous

waste.[5]

After triple-rinsing, deface all labels on the empty container before disposing of it in the

regular trash.[5]

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of (-)-Dihydroguaiaretic acid.
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Start: Waste Generation

Step 1: Segregation & PPE

Step 2: Containment

Step 3: Storage

Step 4: Disposal
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Caption: Workflow for the disposal of (-)-Dihydroguaiaretic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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